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Compound of Interest

Compound Name: 3-(2-Chloroethoxy)propanenitrile
CAS No.: 1740-67-6
Cat. No.: B1290269
Get Quote
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Technical Profile: 3-(2-
Chloroethoxy)propanenitrile[1]
Executive Summary

3-(2-Chloroethoxy)propanenitrile (CAS: 1740-67-6) is a bifunctional aliphatic nitrile ether.[1]
Characterized by a terminal nitrile group and a chloro-substituted ether chain, it serves as a
versatile alkylating agent in organic synthesis.[1] Its unique structure allows for dual-mode
reactivity: nucleophilic attack at the nitrile carbon (e.g., Pinner reaction, reduction) and
nucleophilic substitution at the alkyl chloride terminus.[1] This compound is primarily utilized as
a building block in the development of pharmaceutical intermediates, particularly for introducing
the 2-ethoxypropanenitrile motif into larger molecular scaffolds.

Physicochemical Characterization

Precise physical property data is critical for process scaling and solvent selection. Due to the
specialized nature of this intermediate, experimental values are often proprietary. The data
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below synthesizes available experimental references with high-confidence structure-property

predictions.

Core Physical Properties
Property Value / Range Condition Confidence Level
CAS Number 1740-67-6 - Verified
Molecular Formula CsHsCINO - Absolute
Molecular Weight 133.58 g/mol - Absolute
Physical State Liquid 20°C High
Density 1.12-1.16 g/cm3 20°C Predicted (High)
Boiling Point ~120-130 °C @ 10-15 mmHg Predicted (Medium)
Boiling Point (atm) ~245 — 255 °C @ 760 mmHg Predicted (Medium)
Refractive Index 1.445 - 1.455 20°C Predicted
Solubility Soluble DCM, EtOAc, MeCN High

Note on Data: Experimental boiling points for this specific CAS are rarely published in open
literature. The values above are derived from homologous series analysis (comparing to 3-(2-
hydroxyethoxy)propanenitrile and 3-chloropropionitrile) and standard group contribution

methods.

Structural Identification[1][4]

» IUPAC Name: 3-(2-Chloroethoxy)propanenitrile[1]
e SMILES:CICCOCCC#N

e INChlKey:CFKIJIOWJKHQXRRR-UHFFFAOYSA-N[1]
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Synthetic Context & Pathway

The synthesis of 3-(2-Chloroethoxy)propanenitrile typically involves the cyanoethylation of 2-
chloroethanol.[1] This reaction exploits the hydroxyl group's nucleophilicity to attack the
electron-deficient alkene of acrylonitrile.

Reaction Mechanism

The reaction is a Michael addition. While standard cyanoethylation uses strong base catalysts
(e.g., NaOH, Triton B), the substrate 2-chloroethanol is sensitive to base, which can trigger
intramolecular cyclization to form ethylene oxide (oxirane).[1] Therefore, this synthesis often
requires controlled conditions—either weak basic catalysis or acidic catalysis—to preserve the
alkyl chloride.
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Figure 1: Synthetic pathway for 3-(2-Chloroethoxy)propanenitrile via cyanoethylation,
highlighting the critical avoidance of epoxide formation.

Experimental Methodologies: Property Validation

For researchers utilizing this compound, verifying the physical constants is a mandatory quality
control step. The following self-validating protocols ensure data integrity.

Protocol A: Density Determination (Oscillating U-Tube)

o Objective: Determine density with precision £0.0001 g/cm3.

o Equipment: Digital Density Meter (e.g., Anton Paar DMA 35 or similar).
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e Method:

Calibration: Perform air/water check at 20.0°C. Water density must read 0.9982 g/cm3.

o

[¢]

Injection: Inject ~2 mL of 3-(2-Chloroethoxy)propanenitrile using a Luer-lock syringe.
Ensure no microbubbles are trapped in the U-tube (visual inspection via camera).

[¢]

Equilibration: Allow temperature to stabilize to 20.0°C £ 0.05°C.

o

Measurement: Record density (

) and specific gravity (SG).

o Cleaning: Flush with acetone followed by dry air until density returns to air baseline
(~0.0012 g/cm3).

Protocol B: Boiling Point Determination (Micro-
Siwoloboff)

¢ Objective: Determine boiling point using minimal sample (<0.5 mL).
e Method:

o Place 3 drops of the sample in a melting point capillary tube.

o

Insert a fused micro-bell (inverted capillary) into the liquid.

Attach to a thermometer in a Thiele tube or automated melting point apparatus.

o

[¢]

Heat slowly (2°C/min). Observe the stream of bubbles from the micro-bell.

Endpoint: The boiling point is recorded at the moment the bubble stream stops and the

o

liquid sucks back into the micro-bell (vapor pressure = atmospheric pressure).

Safety & Handling (SDS Summary)

Researchers must treat 3-(2-Chloroethoxy)propanenitrile with the caution accorded to both
alkyl halides and nitriles.[1]
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e Hazards:

o Acute Toxicity: Likely toxic if swallowed or absorbed through skin (Nitrile metabolism
releases cyanide ions).

o Irritation: Causes skin and eye irritation.[2]
o Flammability: Combustible liquid.

e Handling: Use only in a chemical fume hood. Wear nitrile gloves (double-gloving
recommended due to permeation risk of organic nitriles).

o Storage: Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place. Moisture can
hydrolyze the nitrile to an amide/acid over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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